molecular formula C11H12IN3O B8792120 1H-Pyrrolo[2,3-b]pyridine, 3-iodo-5-(4-morpholinyl)-

1H-Pyrrolo[2,3-b]pyridine, 3-iodo-5-(4-morpholinyl)-

Cat. No.: B8792120
M. Wt: 329.14 g/mol
InChI Key: YTGFAFVPFDFIDD-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

1H-Pyrrolo[2,3-b]pyridine, 3-iodo-5-(4-morpholinyl)- is a useful research compound. Its molecular formula is C11H12IN3O and its molecular weight is 329.14 g/mol. The purity is usually 95%.
BenchChem offers high-quality 1H-Pyrrolo[2,3-b]pyridine, 3-iodo-5-(4-morpholinyl)- suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1H-Pyrrolo[2,3-b]pyridine, 3-iodo-5-(4-morpholinyl)- including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C11H12IN3O

Molecular Weight

329.14 g/mol

IUPAC Name

4-(3-iodo-1H-pyrrolo[2,3-b]pyridin-5-yl)morpholine

InChI

InChI=1S/C11H12IN3O/c12-10-7-14-11-9(10)5-8(6-13-11)15-1-3-16-4-2-15/h5-7H,1-4H2,(H,13,14)

InChI Key

YTGFAFVPFDFIDD-UHFFFAOYSA-N

Canonical SMILES

C1COCCN1C2=CC3=C(NC=C3I)N=C2

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a stirred solution of 53 (0.096 g, 0.47 mmol) in DMF (2 mL) was added solid KOH (85%, 0.112 g, 1.69 mmol). After 20 min iodine (0.132 g, 0.52 mmol) was added in one portion. After stirring for 1 hour the mixture was cooled with ice-water bath, and water (10 mL) followed by saturated aqueous Na2S2O3 solution (2 mL) were added. The precipitate was filtered off, washed with water and dried to afford 54 (0.102 g, 66%) as a brown solid. 1H NMR (400 MHz, CDCl3) δ 3.11-3.15 (m, 4H), 3.85-3.89 (m, 4H), 7.19 (d, J=0.26 Hz, 1H), 7.33 (d, J=0.24 Hz, 1H), 8.08 (d, J=0.26 Hz, 1H), 9.81 (bs, 1H).
Name
Quantity
0.096 g
Type
reactant
Reaction Step One
Name
Quantity
0.112 g
Type
reactant
Reaction Step One
Name
Quantity
2 mL
Type
solvent
Reaction Step One
Quantity
0.132 g
Type
reactant
Reaction Step Two
Name
Na2S2O3
Quantity
2 mL
Type
reactant
Reaction Step Three
Name
Quantity
10 mL
Type
solvent
Reaction Step Four
Name
Yield
66%

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